2-[(E)-{[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]imino}methyl]-4-iodophenol

• Molecular Formula: C20H12ClIN2O2
• Molecular Weight: 474.7 g/mol
• IUPAC Name: 2-[[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]iminomethyl]-4-iodophenol
• InChI: InChI=1S/C20H12ClIN2O2/c21-14-3-8-19-17(10-14)24-20(26-19)12-1-5-16(6-2-12)23-11-13-9-15(22)4-7-18(13)25/h1-11,25H
• InChI Key: NJHVISXZMRZQLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(O2)C=CC(=C3)Cl)N=CC4=C(C=CC(=C4)I)O

Description

2-[(E)-{[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]imino}methyl]-4-iodophenol is a complex organic compound that belongs to the class of benzoxazole derivatives.

Preparation Methods

The synthesis of 2-[(E)-{[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]imino}methyl]-4-iodophenol typically involves the following steps:

Starting Materials: The synthesis begins with 2-aminophenol and an appropriate aldehyde.

Reaction Conditions: The reaction is carried out under reflux conditions in the presence of a suitable catalyst.

Industrial Production: Industrial production methods may involve the use of continuous flow reactors and optimized reaction conditions to achieve high yields and purity.

Chemical Reactions Analysis

2-[(E)-{[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]imino}methyl]-4-iodophenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where the iodine atom can be replaced by other nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-[(E)-{[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]imino}methyl]-4-iodophenol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits antimicrobial and antifungal activities, making it useful in biological studies.

Industry: The compound is used in the development of new materials with specific properties, such as fluorescence and conductivity.

Mechanism of Action

The mechanism of action of 2-[(E)-{[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]imino}methyl]-4-iodophenol involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to inhibition or activation of specific pathways.

Pathways Involved: The pathways involved depend on the specific biological activity being studied.

Comparison with Similar Compounds

2-[(E)-{[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]imino}methyl]-4-iodophenol can be compared with other benzoxazole derivatives:

Similar Compounds: Similar compounds include 2-aminophenol, 2-bromoaniline, and other benzoxazole derivatives.

Uniqueness: The presence of the iodine atom and the specific substitution pattern on the benzoxazole ring make this compound unique.